Cas no 1270178-24-9 ((2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID)

• Product Name: (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID
• CAS No: 1270178-24-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5589274
• PubChem ID: 69110567
• Update Time: 2025-07-24

(2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID
• 3-Pyridinepropanoic acid, α-amino-6-methoxy-, (αS)-
• EN300-6371708
• SCHEMBL4601600
• 1270178-24-9

• Inchi： 1S/C9H12N2O3/c1-14-8-3-2-6(5-11-8)4-7(10)9(12)13/h2-3,5,7H,4,10H2,1H3,(H,12,13)/t7-/m0/s1
• InChI Key： VJKOXBUJHKCZEC-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@@H](N)CC1=CC=C(OC)N=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 359.9±42.0 °C(Predicted)
• pka: 1.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID

Introduction to (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID (CAS No. 1270178-24-9)

(2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID, identified by its CAS number 1270178-24-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their structural complexity and functional diversity, making it a subject of extensive research in drug discovery and development. The unique arrangement of atoms in its molecular structure, particularly the presence of an amino group, a propionic acid moiety, and a 6-methoxypyridinyl substituent, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for therapeutic applications.

The significance of (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID lies in its ability to serve as a building block for more complex molecules. In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate heterocyclic structures, such as pyridine derivatives, due to their favorable pharmacokinetic profiles and biological activity. The methoxy group in the 6-position of the pyridine ring enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Furthermore, the stereochemistry at the (2S) position contributes to the compound's enantioselective properties, which can influence its biological efficacy and safety.

Recent advancements in medicinal chemistry have highlighted the importance of chiral auxiliaries and catalysts in the synthesis of enantiomerically pure compounds. (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID exemplifies this trend, as its synthesis often involves chiral resolution or asymmetric synthesis techniques. These methods not only ensure high enantiomeric purity but also improve the overall yield and scalability of the production process. The demand for such high-quality intermediates has driven innovation in synthetic methodologies, leading to more efficient and environmentally friendly approaches.

In the realm of biomedicine, (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID has been explored for its potential role in modulating various biological pathways. The pyridine moiety is known to interact with a wide range of biological targets, including enzymes and receptors, making it a versatile scaffold for drug design. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antiviral, or anticancer properties. These findings are particularly intriguing given the increasing prevalence of chronic diseases that require novel therapeutic interventions.

The pharmacological activity of (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID is further enhanced by its ability to undergo metabolic transformations that yield bioactive metabolites. These metabolites can exhibit different pharmacological profiles compared to their parent compounds, offering opportunities for developing multi-target drugs with enhanced efficacy and reduced side effects. Additionally, the compound's structural features make it amenable to derivatization, allowing researchers to fine-tune its properties for specific applications.

From a synthetic chemistry perspective, (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID serves as a valuable precursor for more complex molecules. Its incorporation into larger scaffolds can lead to novel drug candidates with improved pharmacokinetic properties and target specificity. The use of this compound in library synthesis has enabled high-throughput screening programs aimed at identifying new therapeutic agents with unique mechanisms of action.

The development of computational tools has also played a crucial role in understanding the potential applications of (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and accelerated the discovery process by identifying promising candidates for further optimization.

Future research directions may focus on exploring new synthetic routes to (2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID, aiming to improve yield and reduce costs without compromising quality. Additionally, there may be opportunities to investigate its role in combination therapies, where it could be used alongside other agents to achieve synergistic effects. The growing emphasis on personalized medicine also suggests that this compound could be tailored to meet individual patient needs through targeted drug design.

In conclusion,(2S)-2-AMINO-3-(6-METHOXYPYRIDIN-3-YL)PROPANOIC ACID (CAS No. 1270178-24-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicine.